![molecular formula C17H25FN2O3S B4841002 1-[(4-fluorobenzyl)sulfonyl]-N-isobutyl-4-piperidinecarboxamide](/img/structure/B4841002.png)
1-[(4-fluorobenzyl)sulfonyl]-N-isobutyl-4-piperidinecarboxamide
Overview
Description
1-[(4-fluorobenzyl)sulfonyl]-N-isobutyl-4-piperidinecarboxamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. This compound has been the subject of scientific research due to its potential therapeutic applications in the treatment of various neurological disorders.
Mechanism of Action
1-[(4-fluorobenzyl)sulfonyl]-N-isobutyl-4-piperidinecarboxamide selectively binds to the dopamine D4 receptor, which is predominantly expressed in the prefrontal cortex and limbic regions of the brain. By blocking the activity of this receptor, this compound can modulate the release of dopamine and other neurotransmitters, which can affect various cognitive and behavioral processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of various neurotransmitter systems, including dopamine, norepinephrine, and serotonin. This compound has been shown to improve cognitive function and reduce impulsivity in animal models of ADHD. It has also been shown to reduce drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-fluorobenzyl)sulfonyl]-N-isobutyl-4-piperidinecarboxamide in lab experiments is its selectivity for the dopamine D4 receptor, which allows for more precise targeting of this receptor compared to other dopamine receptor antagonists. However, one limitation of using this compound is its relatively low potency, which may require higher concentrations to achieve desired effects.
Future Directions
Future research on 1-[(4-fluorobenzyl)sulfonyl]-N-isobutyl-4-piperidinecarboxamide could include the development of more potent analogs, as well as investigations into its potential use in the treatment of other neurological disorders, such as depression and anxiety. Additionally, studies could explore the potential for this compound to modulate other neurotransmitter systems beyond dopamine, which could further expand its therapeutic applications.
Scientific Research Applications
1-[(4-fluorobenzyl)sulfonyl]-N-isobutyl-4-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of various neurological disorders, including schizophrenia, bipolar disorder, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential use in the treatment of drug addiction and Parkinson's disease.
properties
IUPAC Name |
1-[(4-fluorophenyl)methylsulfonyl]-N-(2-methylpropyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25FN2O3S/c1-13(2)11-19-17(21)15-7-9-20(10-8-15)24(22,23)12-14-3-5-16(18)6-4-14/h3-6,13,15H,7-12H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFAYSLJLHSQMJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1CCN(CC1)S(=O)(=O)CC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.